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Compound of Interest

Compound Name: D-Galactose-13C6

Cat. No.: B12396174 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds like D-Galactose-13C6 is paramount for both personal safety

and experimental integrity. This guide provides immediate, essential information on the

personal protective equipment (PPE), operational procedures, and disposal of D-Galactose-
13C6.

Personal Protective Equipment (PPE)
While D-Galactose-13C6 is not classified as a hazardous substance, its chemical, physical,

and toxicological properties have not been exhaustively studied.[1] Therefore, adherence to

standard laboratory safety protocols is crucial to mitigate potential risks such as irritation upon

inhalation, skin contact, or ingestion.[1] The recommended personal protective equipment is

outlined below.
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PPE Category Item Specifications and Use

Body Protection Lab Coat

A standard lab coat should be

worn to protect clothing and

skin from potential spills. For

work with flammable materials,

a fire-resistant lab coat is

recommended.[2]

Protective Clothing
Wear suitable protective

clothing and gloves.[1]

Eye and Face Protection Safety Glasses/Goggles

Safety glasses with side

shields are the minimum

requirement.[1] For tasks with

a higher risk of splashing,

safety goggles are

recommended. A face shield

can provide additional

protection.

Hand Protection Gloves

Disposable nitrile gloves are

recommended for incidental

contact. It is advised to inspect

gloves before use and employ

proper removal techniques.

Respiratory Protection Dust Mask/Respirator

In situations where dust may

be generated, a NIOSH-

approved N95 or P1 dust mask

should be used. If handling in

a way that produces vapors or

mists, a self-contained

breathing apparatus may be

necessary.
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Preparation: Before handling D-Galactose-13C6, ensure that the work area is clean and

well-ventilated. Have all necessary PPE readily available and inspected for integrity. An

emergency eye wash station and safety shower should be accessible.

Handling the Compound:

As D-Galactose-13C6 is a powder, care should be taken to minimize dust generation.

When weighing or transferring the compound, do so in a designated area, such as a

chemical fume hood, to control potential airborne particles.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

In Case of a Spill:

For small spills, sweep up the solid material and place it into a suitable, labeled container

for disposal.

Avoid generating dust during cleanup.

Ensure the area is thoroughly cleaned after the material has been collected.

Storage: Store D-Galactose-13C6 in a tightly sealed container in a cool, dry, and well-

ventilated place, away from light and moisture.

Disposal Plan
The disposal of D-Galactose-13C6 and its containers must be conducted in accordance with

federal, state, and local environmental regulations.

Unused Product: Dispose of the unused compound as chemical waste. It is recommended to

contact a licensed professional waste disposal service. Do not dispose of it with household

garbage.

Contaminated Materials: Any materials that have come into contact with D-Galactose-13C6,

such as gloves, weighing paper, and pipette tips, should also be disposed of as chemical

waste.
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Experimental Workflow
The following diagram illustrates the standard workflow for handling D-Galactose-13C6 in a

laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of D-Galactose-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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